Cas no 1225439-73-5 (tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate)

Tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound features an azetidine ring, a four-membered nitrogen heterocycle, which is valuable for constructing biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection during multi-step syntheses. The hydroxyl and 2-methylphenyl substituents at the 3-position offer opportunities for further functionalization, making it a useful building block for drug discovery. Its well-defined stereochemistry and high purity ensure reproducibility in synthetic routes. This compound is particularly advantageous for developing small-molecule inhibitors, peptidomimetics, and other nitrogen-containing scaffolds.
tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate structure
1225439-73-5 structure
Product Name:tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate
CAS No:1225439-73-5
MF:C15H21NO3
MW:263.332144498825
CID:2137330
PubChem ID:65919621
Update Time:2025-05-28

tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-hydroxy-3-o-tolylazetidine-1-carboxylate
    • TERT-BUTYL 3-HYDROXY-3-(O-TOLYL)AZETIDINE-1-CARBOXYLATE
    • tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate
    • UTMZNVFKKSTTFL-UHFFFAOYSA-N
    • SB22390
    • AZB43973
    • EN300-3299293
    • AKOS015261317
    • CS-0057014
    • 1225439-73-5
    • SCHEMBL1311605
    • TERT-BUTYL3-HYDROXY-3-(O-TOLYL)AZETIDINE-1-CARBOXYLATE
    • 1,1-Dimethylethyl 3-hydroxy-3-(2-methylphenyl)-1-aZetidinecarboxylate
    • MFCD21081306
    • DA-47080
    • MDL: MFCD21081306
    • Inchi: 1S/C15H21NO3/c1-11-7-5-6-8-12(11)15(18)9-16(10-15)13(17)19-14(2,3)4/h5-8,18H,9-10H2,1-4H3
    • InChI Key: UTMZNVFKKSTTFL-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=CC=2C)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 263.15214353g/mol
  • Monoisotopic Mass: 263.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.9

tert-butyl 3-hydroxy-3-(2-methylphenyl)azetidine-1-carboxylate Pricemore >>

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